N-(3-bromobenzyl)-1H-tetrazol-5-amine

• Molecular Formula: C8H8BrN5
• Molecular Weight: 254.09 g/mol
• IUPAC Name: N-[(3-bromophenyl)methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C8H8BrN5/c9-7-3-1-2-6(4-7)5-10-8-11-13-14-12-8/h1-4H,5H2,(H2,10,11,12,13,14)
• InChI Key: AGFBOLXLQYQOOA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)CNC2=NNN=N2

Description

N-(3-bromobenzyl)-1H-tetrazol-5-amine is a tetrazole derivative that has gained attention in scientific research due to its potential pharmacological properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in drug development.

Mechanism of Action

The mechanism of action of N-(3-bromobenzyl)-1H-tetrazol-5-amine involves the inhibition of certain enzymes, as mentioned above. This compound has been found to bind to the active site of these enzymes, thereby preventing their activity. Additionally, N-(3-bromobenzyl)-1H-tetrazol-5-amine has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that N-(3-bromobenzyl)-1H-tetrazol-5-amine exhibits anti-inflammatory effects by inhibiting the production of inflammatory cytokines and prostaglandins. It has also been found to exhibit anti-tumor effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have anti-oxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromobenzyl)-1H-tetrazol-5-amine in lab experiments is its potential pharmacological properties, which may be useful in drug development. However, one limitation is that this compound may exhibit toxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-(3-bromobenzyl)-1H-tetrazol-5-amine. One area of interest is its potential use in the treatment of inflammatory diseases, such as arthritis. Additionally, further studies may be conducted to explore its potential as an anti-cancer agent. Finally, research may be conducted to investigate the potential use of this compound as an anti-oxidant in the prevention of oxidative stress-related diseases.

Synthesis Methods

The synthesis of N-(3-bromobenzyl)-1H-tetrazol-5-amine can be achieved through various methods, including the reaction of 3-bromobenzyl chloride with sodium azide, followed by reduction of the resulting 3-bromobenzyl azide with triphenylphosphine and water. Another method involves the reaction of 3-bromobenzylamine with sodium azide, followed by reduction with lithium aluminum hydride.

Scientific Research Applications

N-(3-bromobenzyl)-1H-tetrazol-5-amine has been studied for its potential applications in drug development. Studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.